Cas no 87624-03-1 (2(1H)-Quinolinone, 3-chlorooctahydro-)

2(1H)-Quinolinone, 3-chlorooctahydro- structure
87624-03-1 structure
Product Name:2(1H)-Quinolinone, 3-chlorooctahydro-
CAS No:87624-03-1
MF:C9H14ClNO
MW:187.666561603546
CID:654543
PubChem ID:13178863
Update Time:2024-03-02

2(1H)-Quinolinone, 3-chlorooctahydro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 3-chlorooctahydro-
    • 3-chloro-3,4,4a,5,6,7,8,8a-octahydro-1H-quinolin-2-one
    • Inchi： 1S/C9H14ClNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h6-8H,1-5H2,(H,11,12)
    • InChI Key： LWHALVREUDNLSQ-UHFFFAOYSA-N
    • SMILES： N1C2C(CCCC2)CC(Cl)C1=O

Computed Properties

  • Exact Mass: 187.0763918g/mol
  • Monoisotopic Mass: 187.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 362.4±25.0 °C(Predicted)
  • pka: 14.49±0.40(Predicted)

2(1H)-Quinolinone, 3-chlorooctahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-225914-0.05g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
0.05g
 $245.0 2024-06-20
Enamine
EN300-225914-0.1g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
0.1g
 $366.0 2024-06-20
Enamine
EN300-225914-0.25g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
0.25g
 $524.0 2024-06-20
Enamine
EN300-225914-0.5g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
0.5g
 $824.0 2024-06-20
Enamine
EN300-225914-1.0g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
1.0g
 $1057.0 2024-06-20
Enamine
EN300-225914-2.5g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
2.5g
 $2071.0 2024-06-20
Enamine
EN300-225914-5.0g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
5.0g
 $3065.0 2024-06-20
Enamine
EN300-225914-10.0g
3-chloro-decahydroquinolin-2-one
 87624-03-1 95%
10.0g
 $4545.0 2024-06-20
A2B Chem LLC
AC19005-50mg
2(1H)-Quinolinone, 3-chlorooctahydro-
 87624-03-1 95%
50mg
 $293.00 2024-04-19
A2B Chem LLC
AC19005-100mg
2(1H)-Quinolinone, 3-chlorooctahydro-
 87624-03-1 95%
100mg
 $421.00 2024-04-19

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